PtdIns-(4,5)-P2 (1,2-dioctanoyl)

• Molecular Formula: C25H49O19P3
• Molecular Weight: 746.6 g/mol
• InChI: InChI=1S/C25H49O19P3/c1-3-5-7-9-11-13-18(26)39-15-17(41-19(27)14-12-10-8-6-4-2)16-40-47(37,38)44-23-20(28)21(29)24(42-45(31,32)33)25(22(23)30)43-46(34,35)36/h17,20-25,28-30H,3-16H2,1-2H3,(H,37,38)(H2,31,32,33)(H2,34,35,36)
• InChIKey: XLNCEHRXXWQMPK-UHFFFAOYSA-N

PtdIns-(4,5)-P2 (1,2-dioctanoyl): A Water-Soluble PIP₂ Analog

PtdIns-(4,5)-P2 (1,2-dioctanoyl), also referred to as diC8-PI(4,5)P₂ or DOPI-4,5-P₂, is a synthetic phosphatidylinositol 4,5-bisphosphate analog in which both the sn-1 and sn-2 acyl chains are truncated to eight carbons (octanoyl). This structural modification confers aqueous solubility (freely soluble in PBS, pH 7.2) that is absent in long-chain, native PIP₂ species, enabling solution-phase delivery in cell-free and cellular assays . The compound retains the stereochemistry of the natural inositol headgroup, allowing it to serve as a substrate for phosphoinositide kinases and phosphatases and to bind PIP₂‑sensing protein domains [1].

Water-soluble PIP₂ analog for solution-phase assays

Retains native inositol headgroup stereochemistry

Serves as substrate for phosphoinositide kinases and phosphatases

• [1] TargetMol. PtdIns-(1,2-dioctanoyl) Product Information. View Source

Why Analogs Fall Short vs. PtdIns-(4,5)-P2 (1,2-dioctanoyl)

Phosphoinositides are not functionally interchangeable; both acyl chain length and phosphorylation state dictate biophysical behavior and biological activity. Long-chain PIP₂ species, such as brain PIP₂ (1‑stearyl‑2‑arachidonyl) or dioleoyl‑PIP₂, are essentially water‑insoluble and require detergent or vesicle‑based delivery, introducing uncontrolled bilayer perturbations and making solution‑phase assays impractical [1]. Conversely, short‑chain diC8‑PI (lacking the 4,5‑bisphosphate) and diC8‑PI(4)P show markedly reduced potency in altering bilayer properties and fail to activate PIP₂‑dependent ion channels [2]. The quantitative evidence below demonstrates that PtdIns‑(4,5)‑P₂ (1,2‑dioctanoyl) occupies a unique performance window: it is water‑soluble enough for precise concentration control yet sufficiently hydrophobic to partition into membranes and modulate bilayer properties in a manner that correlates with native PIP₂ effects [3].

Attribute

This Product

Substitutes

Solubility

Freely soluble in PBS

Long-chain PIP₂ insoluble; requires detergent or vesicles

Headgroup Activity

4,5-bisphosphate enables channel activation

diC8-PI lacks bisphosphate; diC8-PI(4)P shows markedly reduced potency

Bilayer Modulation

Intermediate, titratable potency

diC8-PI may cause excessive perturbation; long-chain PIP₂ delivery uncontrolled

• [1] Rusinova R, et al. Phosphoinositides alter lipid bilayer properties. Biophysical Journal. 2011;100(3):499a-500a. View Source
• [2] Li J, et al. Distinct subunit contributions to the activation of M-type potassium channels by PI(4,5)P2. Journal of General Physiology. 2005. (Referenced via Scilit). View Source
• [3] Rusinova R, et al. Phosphoinositides alter lipid bilayer properties. PMC3664701 / Biophysical Journal. 2013. View Source

Quantitative Differentiation of PtdIns-(4,5)-P2 (1,2-dioctanoyl)

High-Affinity Activation of Kv7.2/Kv7.3 M-Channels

In excised inside‑out patches from CHO cells expressing heteromeric Kv7.2/Kv7.3 channels, fast application of diC8‑PI(4,5)P₂ produced a two‑component concentration–open probability (Pₒₚₑₙ) relationship. The high‑affinity component yielded an EC₅₀ of 1.3 ± 0.14 µM (Hill slope 1.4 ± 0.06), while the low‑affinity component gave an EC₅₀ of 75.5 ± 2.5 µM [1]. In the same study, homomeric Kv7.3 channels were activated with an EC₅₀ of 3.6 ± 1.0 µM and homomeric Kv7.2 channels with an EC₅₀ of 76.2 ± 19.9 µM. Critically, other water‑soluble phosphoinositides (diC8‑PI, diC8‑PI(4)P) did not produce comparable channel activation at similar concentrations, underscoring the essential role of the 4,5‑bisphosphate headgroup [1][2].

Kv7.2/Kv7.3 EC₅₀

Head-to-head

1.3 ± 0.14 µM (high affinity)
75.5 ± 2.5 µM (low affinity)

Supports dose-response studies in ion channel research

Heteromeric vs. homomeric comparison; diC8-PI and diC8-PI(4)P no significant activation

Evidence Dimension	Channel Activation Potency (EC₅₀ for Pₒₚₑₙ)
Target Compound Data	1.3 ± 0.14 µM (high‑affinity component); 75.5 ± 2.5 µM (low‑affinity component)
Comparator Or Baseline	Homomeric Kv7.3 (3.6 ± 1.0 µM); Homomeric Kv7.2 (76.2 ± 19.9 µM); DiC8‑PI and DiC8‑PI(4)P (no significant activation)
Quantified Difference	Heteromeric channels exhibit a high‑affinity component ~2.8‑fold lower EC₅₀ than homomeric Kv7.3 alone; diC8‑PI(4,5)P₂ uniquely activates M‑channels
Conditions	Excised inside‑out membrane patches, CHO cells, voltage clamp, fast solution exchange

Why This Matters

This defines the precise concentration range needed to activate physiologically relevant PIP₂‑sensitive channels, enabling accurate dose‑response studies that cannot be performed with insoluble long‑chain PIP₂ or inactive short‑chain analogs.

• [1] Li J, et al. Distinct subunit contributions to the activation of M-type potassium channels by PI(4,5)P2. J Gen Physiol. 2005. (Data from Scilit abstract). View Source
• [2] Zhang H, et al. PIP2 activates KCNQ channels. Nat Rev Neurosci. 2005;6(11):850-862. (Referenced in search result). View Source

Bilayer-Modifying Activity vs. DiC8-PI(3,4,5)P₃

In a gramicidin A‑based fluorescence quenching assay, the ability of diC8 phosphoinositides to alter lipid bilayer properties was found to decrease with increasing headgroup charge. DiC8‑PI was the most potent modifier, followed by diC8‑PI(4,5)P₂, with diC8‑PI(3,4,5)P₃ being the least potent—a difference of approximately 10‑fold [1]. When compared with long‑chain PIP₂, the naturally occurring 1‑stearyl‑2‑arachidonyl‑PI(4,5)P₂ (brain PIP₂) altered bilayer properties at nominal concentrations as low as 10 µM in planar bilayer assays, whereas dioleoyl‑PI(4,5)P₂ required higher concentrations [2]. DiC8‑PI(4,5)P₂ provides an intermediate potency that is both measurable and titratable in aqueous solution, avoiding the insolubility and variable delivery of long‑chain species.

Bilayer Modification

Reported

Intermediate potency between diC8-PI and diC8-PI(3,4,5)P₃ (~10-fold range)

Allows titratable membrane studies without excessive perturbation

Gramicidin A fluorescence quenching assay; cross-study comparable

Evidence Dimension	Bilayer Modification Potency
Target Compound Data	Potency intermediate between diC8‑PI (most potent) and diC8‑PI(3,4,5)P₃ (least potent)
Comparator Or Baseline	DiC8‑PI (most potent); DiC8‑PI(3,4,5)P₃ (~10‑fold less potent); Brain PIP₂ (active at 10 µM nominal concentration)
Quantified Difference	~10‑fold potency range across diC8 species; diC8‑PI(4,5)P₂ avoids the insoluble nature of long‑chain PIP₂
Conditions	Gramicidin A fluorescence quenching, planar bilayer lipid membranes

Why This Matters

This ensures that experimental results are not confounded by excessive bilayer perturbation (as with diC8‑PI) or by uncontrolled, non‑equilibrium delivery of insoluble long‑chain PIP₂, leading to more reproducible and interpretable membrane protein studies.

• [1] Rusinova R, et al. Phosphoinositides alter lipid bilayer properties. Biophysical Journal. 2011;100(3):499a-500a. View Source
• [2] Rusinova R, et al. Phosphoinositides alter lipid bilayer properties. PMC3664701. 2013. View Source

Aqueous Solubility vs. Natural PIP₂

PtdIns‑(4,5)‑P₂ (1,2‑dioctanoyl) (sodium salt) is freely soluble in phosphate‑buffered saline (PBS, pH 7.2) . In contrast, native PIP₂ species bearing C16–C20 acyl chains are essentially water‑insoluble and require detergent micelles, sonicated vesicles, or organic solvent carriers for delivery [1]. This solubility difference enables accurate, serial dilution of diC8‑PI(4,5)P₂ from stock solutions into aqueous assay buffers, eliminating the inter‑experiment variability associated with vesicle preparation and detergent effects.

Solubility Profile

Data to verify

Freely soluble in PBS (pH 7.2); long-chain PIP₂ insoluble

Enables exact concentration control in aqueous assays

Qualitative comparison; verify under specific buffer conditions

Evidence Dimension	Aqueous Solubility
Target Compound Data	Freely soluble in PBS (pH 7.2)
Comparator Or Baseline	Long‑chain PIP₂ (e.g., brain PIP₂, dioleoyl‑PIP₂): insoluble in aqueous buffer
Quantified Difference	Qualitative: soluble vs. insoluble
Conditions	PBS, pH 7.2, room temperature

Why This Matters

This allows researchers to control the exact concentration of PIP₂ presented to proteins or membranes, which is essential for deriving reliable Kd, EC₅₀, and IC₅₀ values in binding and functional assays.

• [1] Rusinova R, et al. Phosphoinositides alter lipid bilayer properties. Biophysical Journal. 2011;100(3):499a-500a. View Source

5-Phosphatase Substrate with Sigmoidal Kinetics vs. IP₃

When soluble diC8‑PI(4,5)P₂ was used as a substrate for a secreted inositol polyphosphate 5‑phosphatase (IPPRp), sigmoidal kinetics were observed, indicative of allosteric activation [1]. In contrast, the soluble headgroup analog inositol 1,4,5‑trisphosphate (IP₃) did not serve as a substrate for a related polyphosphoinositide phosphatase, nor did it inhibit activity even at 100 µM [2]. This demonstrates that the diacylglycerol moiety of diC8‑PI(4,5)P₂ is required for proper enzyme recognition and that the dioctanoyl analog accurately reports on the substrate specificity of lipid phosphatases.

Enzyme Substrate

Class-level

Sigmoidal kinetics (allosteric activation); IP₃ not recognized

Suitable as soluble lipid substrate for phosphatase assays

Recombinant 5-phosphatase data; verify with target enzyme

Evidence Dimension	Enzyme Kinetics (Substrate Recognition)
Target Compound Data	Sigmoidal kinetics (allosteric activation)
Comparator Or Baseline	IP₃ (no substrate activity, no inhibition up to 100 µM)
Quantified Difference	DiC8‑PI(4,5)P₂ is a bona fide substrate; IP₃ is not recognized
Conditions	Recombinant 5‑phosphatase assay, soluble substrates

Why This Matters

This confirms that diC8‑PI(4,5)P₂ can substitute for native PIP₂ in kinetic studies of lipid‑modifying enzymes, avoiding the need for vesicle‑based assays while preserving the essential lipid recognition features.

• [1] Andersen JF, et al. A Secreted Salivary Inositol Polyphosphate 5-Phosphatase from a Blood-Feeding Insect: Allosteric Activation by Soluble Phosphoinositides. Biochemistry. 2006;45(15):4808-4816. View Source
• [2] Hope HM, Pike LJ. Purification and characterization of a polyphosphoinositide phosphatase from rat brain. J Biol Chem. 1994;269(39):23648-23654. View Source

Competitive Binding vs. Long-Chain PIP₂

In competitive displacement experiments, dibutyryl (diC4), dioctanoyl (diC8), and dipalmitoyl (diC16) derivatives of PtdIns(4,5)P₂ were compared for their ability to inhibit gelsolin‑severing activity of F‑actin. All three analogs inhibited activity, demonstrating that the inositol headgroup is the primary determinant of binding, but the diacylglyceryl moiety was also important for optimal recognition [1]. DiC8‑PI(4,5)P₂ provided an effective balance between solubility and membrane‑mimetic properties, enabling solution‑phase competition studies without the insolubility issues of the dipalmitoyl derivative.

Protein Binding

Head-to-head

Inhibits gelsolin-severing; diC16 analog active but insoluble

Validates use as soluble surrogate for PIP₂ binding studies

Solution-phase competition studies; preserves diacylglycerol moiety

Evidence Dimension	Competitive Inhibition of Gelsolin Activity
Target Compound Data	Inhibited gelsolin‑severing activity
Comparator Or Baseline	DiC4‑PI(4,5)P₂ (inhibited); DiC16‑PI(4,5)P₂ (inhibited, but insoluble)
Quantified Difference	DiC8 analog retains inhibitory activity while remaining water‑soluble; DiC16 analog is active but insoluble
Conditions	F‑actin severing assay, in vitro

Why This Matters

This validates that the dioctanoyl analog is a suitable soluble surrogate for long‑chain PIP₂ in protein‑binding studies, avoiding the technical complications of working with insoluble, vesicle‑bound ligands.

• [1] Sun HQ, et al. Full-contact domain labeling: Identification of a novel phosphoinositide binding site on gelsolin that requires the complete protein. J Biol Chem. 2001;276(4):2580-2587. View Source

Optimal Use Cases for PtdIns-(4,5)-P2 (1,2-dioctanoyl)

Ion Channel Electrophysiology: Dose-Response & Subunit Studies

Researchers studying PIP₂‑sensitive ion channels (e.g., Kv7.2/Kv7.3, Kir, TRPV1) should prioritize diC8‑PI(4,5)P₂ when they require precise, aqueous concentration control to determine EC₅₀ values. The high‑affinity component (EC₅₀ 1.3 µM) for Kv7.2/Kv7.3 activation allows discrimination of subunit‑specific contributions that are obscured when using insoluble long‑chain PIP₂ or inactive short‑chain analogs [1]. This compound is particularly valuable for fast‑perfusion inside‑out patch clamp experiments where rapid solution exchange is essential.

Lipid Bilayer Biophysics: Membrane-Protein Coupling

For investigators using gramicidin A or other bilayer‑sensitive probes to study how PIP₂ alters membrane curvature, elasticity, or thickness, diC8‑PI(4,5)P₂ offers a defined, intermediate potency (10‑fold range across diC8 species) that is readily measurable and avoids the uncontrolled bilayer perturbations introduced by more potent diC8‑PI or the insolubility of long‑chain PIP₂ [2]. This makes it the reagent of choice for calibrating lipid bilayer effects in membrane protein functional assays.

Phosphatase/Kinase Assays: Soluble Substrate Kinetics

Enzymologists characterizing inositol polyphosphate 5‑phosphatases or PI kinases can use diC8‑PI(4,5)P₂ as a soluble, authentic lipid substrate. Unlike IP₃, which fails to be recognized by many lipid phosphatases, diC8‑PI(4,5)P₂ displays sigmoidal kinetics consistent with allosteric activation, enabling Michaelis‑Menten and inhibitor studies in homogeneous, aqueous formats [3]. This eliminates the need for radiolabeled vesicles and facilitates high‑throughput screening.

Protein-Lipid Binding: Soluble Ligand for PH Domain & Gelsolin

Structural biologists and biochemists examining PIP₂‑binding domains (e.g., PLCδ1 PH domain, gelsolin) should select diC8‑PI(4,5)P₂ when they need a soluble, competitive ligand that retains the essential diacylglycerol moiety for optimal binding. Competitive displacement data confirm that the dioctanoyl analog inhibits protein activity similarly to long‑chain PIP₂, while its aqueous solubility allows for accurate titration and straightforward experimental setup [4].

Application

Selection Property

Validation Focus

Ion Channel Electrophysiology

Aqueous concentration-controlled channel activation

Subunit-specific EC₅₀ reproducibility

Lipid Bilayer Biophysics

Defined intermediate bilayer-modifying potency

Calibration of membrane-protein coupling effects

Phosphatase/Kinase Enzyme Assays

Soluble authentic lipid substrate

Homogeneous kinetic assays without vesicles

Protein-Lipid Binding Studies

Water-soluble competitive ligand retaining diacylglycerol moiety

Titration and binding affinity under solution conditions

• [1] Li J, et al. Distinct subunit contributions to the activation of M-type potassium channels by PI(4,5)P2. J Gen Physiol. 2005. View Source
• [2] Rusinova R, et al. Phosphoinositides alter lipid bilayer properties. Biophysical Journal. 2011;100(3):499a-500a. View Source
• [3] Andersen JF, et al. A Secreted Salivary Inositol Polyphosphate 5-Phosphatase from a Blood-Feeding Insect. Biochemistry. 2006;45(15):4808-4816. View Source
• [4] Sun HQ, et al. Full-contact domain labeling: Identification of a novel phosphoinositide binding site on gelsolin. J Biol Chem. 2001;276(4):2580-2587. View Source